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Compound of Interest

Compound Name: 12-Acetoxyabietic acid

Cat. No.: B15592390 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of 12-
acetoxyabietic acid as a chemical standard in analytical and research applications. This

document outlines its physicochemical properties, recommended storage conditions, and

standardized procedures for its use in chromatography. Additionally, its relevance in the context

of drug discovery, particularly in cancer research, is discussed.

Physicochemical Properties and Data
12-Acetoxyabietic acid is a derivative of abietic acid, a natural diterpene resin acid. As a

reference standard, it is crucial to have well-characterized physicochemical data. While

comprehensive experimental data is not readily available in the public domain, the following

information has been compiled from supplier specifications and related literature.

Table 1: General and Physicochemical Properties of 12-Acetoxyabietic Acid
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Property Value Source

Chemical Name 12-Acetoxyabietic acid N/A

Synonyms N/A N/A

CAS Number 83905-81-1 N/A

Molecular Formula C₂₂H₃₂O₄ Calculated

Molecular Weight 360.5 g/mol [1]

Physical Description Powder [1]

Purity ≥98% [1]

Source
The herbs of Pinus

massoniana
[1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[1]

Melting Point Data not available N/A

Boiling Point Data not available N/A

Specific Rotation Data not available N/A

Table 2: Spectroscopic Data for 12-Acetoxyabietic Acid

Spectroscopic Data Details

¹H-NMR Specific data not available

¹³C-NMR Specific data not available

Mass Spectrometry (MS) Specific data not available

Infrared (IR) Specific data not available

Ultraviolet (UV) Specific data not available
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Note: Detailed experimental spectroscopic data for 12-acetoxyabietic acid is not currently

available in the surveyed scientific literature. Researchers should perform their own

characterization upon receipt of the standard.

Storage and Handling
Proper storage and handling are critical to maintain the integrity of 12-acetoxyabietic acid as

a chemical standard.

Table 3: Recommended Storage Conditions

Form Storage Temperature Duration

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month

Source: Adapted from general guidelines for similar compounds.[1]

Handling Precautions:

Avoid repeated freeze-thaw cycles of solutions.[1]

Upon receiving, gently shake the vial to ensure all powder is at the bottom.[1]

For liquid products, centrifuge at 200-500 RPM to collect the liquid at the bottom of the vial.

[1]

Handle with appropriate personal protective equipment (PPE), including gloves and safety

glasses.
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Abietane diterpenes, including derivatives of abietic acid, have garnered significant interest in

drug discovery due to their diverse biological activities, most notably their anticancer properties.

Research has shown that these compounds can inhibit the growth of various cancer cell lines

and induce apoptosis.

Anticancer Activity and Signaling Pathways
Derivatives of abietic acid have been reported to exert their anticancer effects through the

modulation of key cellular signaling pathways. One of the critical pathways implicated is the

PI3K/Akt/mTOR pathway, which is frequently dysregulated in cancer and plays a central role in

cell proliferation, survival, and metabolism.

Below is a diagram illustrating the proposed mechanism of action for abietane diterpenes in

cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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